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Compound of Interest

Compound Name: (R)-Neotame-d3

Cat. No.: B000928 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (R)-Neotame-d3, a deuterated

isotopologue of the high-intensity artificial sweetener, Neotame. While specific experimental

data for the (R)-isomer of Neotame-d3 is limited in publicly available literature, this document

extrapolates from the extensive research on Neotame to provide insights into its core

properties, biological signaling pathways, and relevant experimental methodologies. The

inclusion of a deuterium-labeled methyl group in (R)-Neotame-d3 makes it a valuable tool for

metabolic studies, pharmacokinetic research, and as an internal standard in analytical

chemistry.

Physicochemical Properties
(R)-Neotame-d3 is the deuterated form of Neotame. While a specific CAS number for the (R)-

isomer is not readily available, the molecular formula and weight for Neotame-d3 have been

reported.
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Property Value Source

Molecular Formula C₂₀H₂₇D₃N₂O₅ [1][2]

Molecular Weight 381.48 g/mol [1][3]

Unlabeled CAS Number 165450-17-9 [2][4][5]

Synonyms

N-(3,3-Dimethylbutyl)-L-α-

aspartyl-L-phenylalanine 2-

(Methyl-d3) Ester

[1][2][3]

Biological Activity and Signaling Pathways
Neotame, and by extension its deuterated isotopologues, exerts its biological effects primarily

through interaction with the sweet taste receptor, a heterodimer of the T1R2 and T1R3 G-

protein coupled receptors.[6][7] Recent research has also elucidated its impact on the intestinal

epithelium and gut microbiome.

Sweet Taste Receptor Activation:

Neotame binds to the Venus flytrap module of the T1R2 subunit of the sweet taste receptor,

inducing a conformational change that initiates a downstream signaling cascade.[6] This leads

to the perception of sweetness. The binding affinity of neotame is exceptionally high,

contributing to its potency as a sweetener.
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Caption: Neotame-induced sweet taste signaling pathway.
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Impact on Intestinal Epithelium:

Studies have shown that Neotame can directly affect the intestinal epithelium. At high

concentrations, it can induce apoptosis and disrupt the intestinal barrier function in a T1R3-

dependent manner.[1][2][4] This is characterized by a decrease in the expression of tight

junction proteins like claudin-3.
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Caption: Effect of Neotame on intestinal epithelial cells.

Experimental Protocols
The following are summaries of experimental methodologies used to study the effects of

Neotame, which are directly applicable to studies involving (R)-Neotame-d3.

1. Cell Viability Assay (MTT Assay):

Objective: To assess the cytotoxic effects of Neotame on intestinal epithelial cells (e.g.,

Caco-2).

Methodology:
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Caco-2 cells are seeded in 96-well plates and cultured to a confluent monolayer.

The cells are then treated with varying concentrations of Neotame for a specified duration

(e.g., 24 hours).

Following treatment, the culture medium is replaced with a medium containing 3-(4,5-

dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT).

After incubation, the formazan crystals formed are dissolved in a solubilization solution

(e.g., DMSO).

The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate

reader. Cell viability is expressed as a percentage of the control group.

2. Intestinal Epithelial Monolayer Permeability Assay (FITC-dextran Transwell Assay):

Objective: To evaluate the effect of Neotame on intestinal barrier function.

Methodology:

Caco-2 cells are cultured on Transwell inserts until a differentiated and polarized

monolayer is formed, confirmed by measuring transepithelial electrical resistance (TEER).

The monolayers are treated with Neotame.

Fluorescein isothiocyanate-dextran (FITC-dextran) is added to the apical chamber of the

Transwell inserts.

After a defined period, samples are collected from the basolateral chamber.

The fluorescence intensity of the basolateral samples is measured to quantify the amount

of FITC-dextran that has passed through the monolayer. An increase in fluorescence

indicates increased permeability.[2]

3. Sweet Taste Receptor Activation Assay (Calcium Mobilization Assay):

Objective: To measure the activation of the T1R2/T1R3 sweet taste receptor by Neotame.
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Methodology:

HEK293 cells are co-transfected with plasmids encoding the human T1R2 and T1R3

receptors.

The transfected cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4

AM).

The baseline fluorescence is measured.

Neotame is added to the cells, and the change in intracellular calcium concentration is

monitored by measuring the change in fluorescence intensity over time using a

fluorescence plate reader.

The dose-response relationship can be determined by testing a range of Neotame

concentrations.[7]

Metabolism and Analytical Workflows
(R)-Neotame-d3 is primarily used as a tracer and internal standard in metabolic and

environmental studies due to the stability of the deuterium label.

Metabolism:

The primary metabolic pathway for Neotame in humans is the hydrolysis of the methyl ester

group by esterases, resulting in the formation of de-esterified Neotame and methanol.[8][9] The

use of (R)-Neotame-d3 allows for precise tracking and quantification of the parent compound

and its metabolites in biological matrices.
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Caption: Workflow for a pharmacokinetic study using (R)-Neotame-d3.

Quantitative Data from Neotame Studies:
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The following table summarizes key quantitative findings from studies on Neotame. These

values provide a benchmark for designing and interpreting experiments with (R)-Neotame-d3.

Parameter Value Context Source

Sweetness Potency
7,000-13,000 times

sweeter than sucrose
Sensory evaluation [3][4]

Acceptable Daily

Intake (ADI)

0-2 mg/kg body

weight
Human consumption [1]

EC₅₀ for T1R2/T1R3

Receptor
2.26 ± 0.23 µM

In vitro cell-based

assay
[10]

Human ADI

Equivalent Dose in

Mice

0.75 mg/kg body

weight/day

Animal study for gut

microbiome effects
[8]

In conclusion, while direct experimental data on (R)-Neotame-d3 is not extensively published,

the wealth of information available for Neotame provides a strong foundation for its use in

research. Its primary application as a stable isotope-labeled standard is critical for advancing

our understanding of the pharmacokinetics, metabolism, and environmental fate of this widely

used artificial sweetener.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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